4-[(4-Chlorophenylamino)methyl]benzoic acid

• Molecular Formula: C14H12ClNO2
• Molecular Weight: 261.70 g/mol
• IUPAC Name: 4-[(4-chloroanilino)methyl]benzoic acid
• InChI: InChI=1S/C14H12ClNO2/c15-12-5-7-13(8-6-12)16-9-10-1-3-11(4-2-10)14(17)18/h1-8,16H,9H2,(H,17,18)
• InChI Key: KPSRKMANXMXVJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC2=CC=C(C=C2)Cl)C(=O)O

Description

4-[(4-Chlorophenylamino)methyl]benzoic acid is a useful research compound. Its molecular formula is C14H12ClNO2 and its molecular weight is 261.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-Formylbenzoic acid (15 g, 100 mmol) was suspended in methanol (500 mL) and 4-chloroaniline (12.7 g, 100 mmol) was added. The resulting suspension was heated at reflux temperature for 30 minutes and subsequently cooled to approximately 35° C. Acetic cid glacial (50 mL) was added followed by sodium cyanoborohydride (4.96 g, 80 mmol) in portions. The mixture was stirred at room temperature for 30 minutes. The mixture was concentrated in vacuo to approximately 150 mL by rotary evaporation. Water (150 mL) was added and the resulting suspension was stirred at room temperature for 16 hours. Filtration, washing with water and drying afforded 26.8 g (100%) 4-[(4-chlorophenylamino)-methyl]benzoic acid as a solid.